Glucosyl-C18-sphingosine

• CAS No.: 52050-17-6
• Product Name: Glucosyl-C18-sphingosine
• Molecular Formula: C₂₄H₄₇NO₇
• Molecular Weight: 461.6 g/mol
• IUPAC Name: (3R,4S,5S,6R)-2-[(E)-2-amino-3-hydroxyoctadec-4-enoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• Standard InChI: InChI=1S/C24H47NO7/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(27)18(25)17-31-24-23(30)22(29)21(28)20(16-26)32-24/h14-15,18-24,26-30H,2-13,16-17,25H2,1H3/b15-14+/t18?,19?,20-,21-,22+,23-,24?/m1/s1
• Standard InChIKey: HHJTWTPUPVQKNA-KEVGHMQTSA-N
• Isomeric SMILES: CCCCCCCCCCCCC/C=C/[C@H](C(CO[C@H]1[C@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O)N)O
• SMILES: CCCCCCCCCCCCCC=CC(C(COC1C(C(C(C(O1)CO)O)O)O)N)O
• Canonical SMILES: CCCCCCCCCCCCCC=CC(C(COC1C(C(C(C(O1)CO)O)O)O)N)O
• Appearance: Physical solid
• Physical Description: Solid
• Description: Glucosylsphingosine, also known as glucosyl psychosine or GLCSPH, belongs to the class of organic compounds known as glycosphingolipids. These are sphingolipids containing a saccharide moiety glycosidically attached to the sphingoid base. Although saccharide moieties are mostly O-glycosidically linked to the ceramide moiety, other sphingolipids with glycosidic bonds of other types (e. g. S-, C-, or N-type) has been reported. Glucosylsphingosine is considered to be a practically insoluble (in water) and relatively neutral molecule. Glucosylsphingosine has been found throughout most human tissues. Within the cell, glucosylsphingosine is primarily located in the membrane (predicted from logP) and endosome.
• Purity: 98+%
• Synonyms: Glucosylsphingosine; 2-Amino-3-hydroxy-4-octadecenyl β-D-Glucopyranoside; (2S,3R,4E)-2-Amino-3-hydroxy-4-octadecenyl β-D-Glucopyranoside
• Reference: 1. E. Orvisky et al. “Glucosylsphingosine accumulation in tissues from patients with Gaucher disease: correlation with phenotype and genotype” Moleculargenetics and metabolism, Vol. 76(4) pp. 262-270, 2002; 2. R. Brady et al. “Toxicity of glucosylsphingosine (glucopsychosine) to cultured neuronal cells: a model system for assessing neuronal damage in Gaucherdisease type 2 and 3” Neurobiology of Disease, Vol. 14(3) pp. 595-601, 2003; 3. E. Loyd-Evans et al. “Glucosylceramide and Glucosylsphingosine Modulate Calcium Mobilization from Brain Microsomes via Different Mechanisms”The Journal of Biological Chemistry, Vol. 278 pp. 23594-23599, 2003; 4. D. Sillance et al. “Glucosylceramide modulates membrane traffic along the endocytic pathway” Journal of Lipid Research, Vol. 43 pp. 1837-1845, 2002
• PubChem Compound: 22833534
• Last Modified: Dec 23 2021